Sulfur

Specification

• Description: Sulfur is a natural product found in Artemia salina, Ceratophyllum demersum, and Lyngbya majuscula with data available.; sulfur is a mineral.; Sulphur is a mineral with formula of S. The IMA symbol is S.; An element that is a member of the chalcogen family. It has an atomic symbol S, atomic number 16, and atomic weight [32.059; 32.076]. It is found in the amino acids cysteine and methionine.; See also: Sulfacetamide Sodium; Sulfur (component of); Resorcinol; Sulfur (component of); Salicylic acid; sulfur (component of) ... View More ...
• CAS No.: 7704-34-9
• Molecular Formula: S
• Molecular Weight: 32.07 g/mol
• IUPAC Name: sulfur
• Standard InChI: InChI=1S/S
• Standard InChI Key: NINIDFKCEFEMDL-UHFFFAOYSA-N
• Impurities: Molten sulfur has impurities of selenium, tellurium, arsenic, chlorine, & ash; Liquid sulfur /may contain/ hydrogen sulfide.; ... Pharmaceutical and other commercial sulfur often contains talcum, bentonite, or organic impurities ...; Crude sulfur contains small percentages of carbonaceous matter. The amount of impurity is usually determined by combustion.
• SMILES: [S]
• Canonical SMILES: [S]
• Boiling Point: 444.61 °C; 445 °C
• Colorform: Pure sulfur exists in two stable crystalline forms, alpha and beta, and at least two amorphous (liquid) forms. Alpha-sulfur: rhombic, octahedral, yellow crystals; beta-sulfur: monoclinic, prismatic, pale-yellow crystals; Yellow orthorhombic crystals /Sulfur (rhombic) (alpha)/; Yellow monoclinic needles, stable 95.3-120 °C /Sulfur (monoclinic) (beta)/; Yellow solid or amber-colored molten liquid.
• Flash Point: 405 °F (207 °C) (Closed cup); 160 °C c.c.
• Melting Point: 95.3 °C /(Sulfur rhombic transforms to monoclinic)/; 115.21 °C /Sulfur (monoclinic)/; Ignites in air above 261 °C, in oxygen below 260 °C, burning to the dioxide; combines readily with hydrogen; combines in the cold with fluorine, chlorine, and bromine; combines with carbon at high temperatures; reacts with silicon, phosphorus, arsenic, antimony and bismuth at their melting points; combines with nearly all metals; with lithium, sodium, potassium, copper, mercury and silver in the cold on contact with the solid; with magnesium, zinc and cadmium very slightly in the cold, more readily on heating; with other metals at high temperatures. Does not react with iodine, nitrogen, tellurium, gold, platinum and iridium.; MP: 106.8 °C /gamma-Sulfur/; 120 °C (amorphous)